Cas no 2108145-46-4 (3-(3-methylpyrazin-2-yl)prop-2-enoic acid)

3-(3-Methylpyrazin-2-yl)prop-2-enoic acid is a pyrazine derivative featuring a conjugated propenoic acid moiety, which enhances its reactivity and utility in organic synthesis. The methyl substitution at the 3-position of the pyrazine ring contributes to its structural uniqueness, making it a valuable intermediate for pharmaceutical and agrochemical applications. Its α,β-unsaturated carboxylic acid functionality allows for versatile transformations, including Michael additions and nucleophilic substitutions, facilitating the synthesis of complex heterocyclic compounds. The compound’s well-defined structure and stability under standard conditions ensure consistent performance in research and industrial processes. Its potential as a building block for bioactive molecules underscores its importance in medicinal chemistry and material science.
3-(3-methylpyrazin-2-yl)prop-2-enoic acid structure
2108145-46-4 structure
Product Name:3-(3-methylpyrazin-2-yl)prop-2-enoic acid
CAS No:2108145-46-4
MF:C8H8N2O2
MW:164.161321640015
CID:5837444
PubChem ID:131490979
Update Time:2025-10-30

3-(3-methylpyrazin-2-yl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-(3-methylpyrazin-2-yl)prop-2-enoic acid
    • EN300-1743973
    • 2108145-46-4
    • Inchi: 1S/C8H8N2O2/c1-6-7(2-3-8(11)12)10-5-4-9-6/h2-5H,1H3,(H,11,12)/b3-2+
    • InChI Key: SKNGHTYNNLNRLO-NSCUHMNNSA-N
    • SMILES: OC(/C=C/C1C(C)=NC=CN=1)=O

Computed Properties

  • Exact Mass: 164.058577502g/mol
  • Monoisotopic Mass: 164.058577502g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 192
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 63.1Ų

3-(3-methylpyrazin-2-yl)prop-2-enoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1743973-0.05g
3-(3-methylpyrazin-2-yl)prop-2-enoic acid
2108145-46-4
0.05g
$744.0 2023-09-20
Enamine
EN300-1743973-0.1g
3-(3-methylpyrazin-2-yl)prop-2-enoic acid
2108145-46-4
0.1g
$779.0 2023-09-20
Enamine
EN300-1743973-0.25g
3-(3-methylpyrazin-2-yl)prop-2-enoic acid
2108145-46-4
0.25g
$814.0 2023-09-20
Enamine
EN300-1743973-0.5g
3-(3-methylpyrazin-2-yl)prop-2-enoic acid
2108145-46-4
0.5g
$849.0 2023-09-20
Enamine
EN300-1743973-1.0g
3-(3-methylpyrazin-2-yl)prop-2-enoic acid
2108145-46-4
1g
$884.0 2023-06-03
Enamine
EN300-1743973-2.5g
3-(3-methylpyrazin-2-yl)prop-2-enoic acid
2108145-46-4
2.5g
$1735.0 2023-09-20
Enamine
EN300-1743973-5.0g
3-(3-methylpyrazin-2-yl)prop-2-enoic acid
2108145-46-4
5g
$2566.0 2023-06-03
Enamine
EN300-1743973-10.0g
3-(3-methylpyrazin-2-yl)prop-2-enoic acid
2108145-46-4
10g
$3807.0 2023-06-03
Enamine
EN300-1743973-1g
3-(3-methylpyrazin-2-yl)prop-2-enoic acid
2108145-46-4
1g
$884.0 2023-09-20
Enamine
EN300-1743973-5g
3-(3-methylpyrazin-2-yl)prop-2-enoic acid
2108145-46-4
5g
$2566.0 2023-09-20

Additional information on 3-(3-methylpyrazin-2-yl)prop-2-enoic acid

Recent Advances in the Study of 3-(3-methylpyrazin-2-yl)prop-2-enoic acid (CAS: 2108145-46-4) in Chemical Biology and Pharmaceutical Research

The compound 3-(3-methylpyrazin-2-yl)prop-2-enoic acid (CAS: 2108145-46-4) has recently emerged as a promising candidate in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the significance of 3-(3-methylpyrazin-2-yl)prop-2-enoic acid as a versatile scaffold for the design of novel bioactive molecules. Its pyrazine core and propenoic acid moiety provide a platform for structural modifications, enabling the development of derivatives with enhanced pharmacological properties. Researchers have explored its role as a key intermediate in the synthesis of compounds targeting various diseases, including cancer, infectious diseases, and metabolic disorders.

One of the most notable advancements in this area is the successful application of 3-(3-methylpyrazin-2-yl)prop-2-enoic acid in the development of kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific tyrosine kinases involved in cancer cell proliferation. The study utilized molecular docking and in vitro assays to validate the binding affinity and selectivity of these derivatives, paving the way for further optimization.

In addition to its role in kinase inhibition, recent research has also explored the anti-inflammatory properties of 3-(3-methylpyrazin-2-yl)prop-2-enoic acid. A preclinical study published in Bioorganic & Medicinal Chemistry Letters reported that this compound significantly reduces the production of pro-inflammatory cytokines in macrophage models. The study attributed this effect to the compound's ability to modulate NF-κB signaling pathways, suggesting its potential as a lead compound for anti-inflammatory drug development.

The synthesis of 3-(3-methylpyrazin-2-yl)prop-2-enoic acid has also seen significant improvements in recent years. A 2022 paper in Organic Process Research & Development described a scalable and cost-effective synthetic route for this compound, utilizing green chemistry principles. The optimized procedure achieved a high yield and purity, making it suitable for large-scale production and further pharmaceutical applications.

Looking ahead, the potential of 3-(3-methylpyrazin-2-yl)prop-2-enoic acid extends beyond its current applications. Ongoing research is investigating its utility in targeted drug delivery systems, where its structural features could enable conjugation with nanoparticles or antibodies. Furthermore, computational studies are being conducted to predict new derivatives with improved pharmacokinetic properties, leveraging machine learning algorithms to accelerate the drug discovery process.

In conclusion, 3-(3-methylpyrazin-2-yl)prop-2-enoic acid (CAS: 2108145-46-4) represents a valuable compound in the field of chemical biology and pharmaceutical research. Its diverse biological activities, coupled with recent advancements in synthesis and application, underscore its potential as a cornerstone for future drug development efforts. Continued research in this area is expected to yield innovative therapeutic solutions addressing unmet medical needs.

Recommended suppliers
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd